4-(3-Hydroxy-2-naphthyl)-2-oxobut-3-enoic acid
Overview
Description
4-(3-Hydroxy-2-naphthyl)-2-oxobut-3-enoic acid is an olefinic compound. It derives from a cinnamic acid.
Scientific Research Applications
Neuroprotective Potential
4-Aryl-2-hydroxy-4-oxobut-2-enoic acids, which are closely related to 4-(3-Hydroxy-2-naphthyl)-2-oxobut-3-enoic acid, have been studied for their potent inhibitory effects on kynurenine-3-hydroxylase. This inhibition is significant as it can prevent the increase in interferon-gamma-induced synthesis of quinolinic acid, which is relevant in neuroprotection, particularly in human peripheral blood monocyte-derived macrophages (Drysdale et al., 2000).
Synthetic Chemistry and Compound Formation
The compound has been utilized in the synthesis of various derivatives through Stobbe condensation. This method involves cyclizing 3-methoxycarbonyl-cis-4-(1- and 2-naphthyl)but-3-enoic acids into corresponding phenanthrene derivatives. These synthesized derivatives have potential applications in various chemical reactions and compound formations (Abdel‐Wahhab et al., 1968).
Reactions with Diazocompounds
In chemical synthesis, reactions of 4-aryl-2-hydroxy-4-oxobut-2-enoic acids with diazocompounds have been explored. These reactions result in the formation of several compounds, indicating the versatility of this compound derivatives in synthetic organic chemistry (Gavrilova et al., 2008).
Soil Bacterium Metabolism
Interestingly, soil pseudomonads can oxidatively metabolize phenanthrene and anthracene through intermediates like cis-4-(1-hydroxynaphth-2-yl)-2-oxobut-3-enoic acid. This demonstrates the compound's involvement in the microbial degradation of polycyclic aromatic hydrocarbons, contributing to environmental remediation processes (Evans et al., 1965).
Molecular Structure and Analysis
Molecular structural analysis of similar compounds, such as N-Phenylmaleamic acid, provides insights into their planarity, intramolecular hydrogen bonding, and crystal structures. These properties are crucial for understanding the physical and chemical characteristics of related compounds, including this compound (Lo & Ng, 2009).
Synthesis of Biologically Active Compounds
Derivatives of 4-(hetero)aryl-4-oxobut-2-enoic acid, closely related to the compound , are essential building blocks in synthesizing biologically active compounds. Efficient protocols involving microwave assistance and ytterbium triflate catalysts have been developed for the synthesis of these building blocks (Tolstoluzhsky et al., 2008).
Chemosensor Development
This compound derivatives have been employed in designing chemosensors, such as for the selective detection of aluminium ions. This showcases the compound's potential application in analytical chemistry and environmental monitoring (Sun et al., 2018).
properties
Molecular Formula |
C14H10O4 |
|---|---|
Molecular Weight |
242.23 g/mol |
IUPAC Name |
(E)-4-(3-hydroxynaphthalen-2-yl)-2-oxobut-3-enoic acid |
InChI |
InChI=1S/C14H10O4/c15-12(14(17)18)6-5-11-7-9-3-1-2-4-10(9)8-13(11)16/h1-8,16H,(H,17,18)/b6-5+ |
InChI Key |
LVEQUEJWJRJCST-AATRIKPKSA-N |
Isomeric SMILES |
C1=CC=C2C=C(C(=CC2=C1)/C=C/C(=O)C(=O)O)O |
SMILES |
C1=CC=C2C=C(C(=CC2=C1)C=CC(=O)C(=O)O)O |
Canonical SMILES |
C1=CC=C2C=C(C(=CC2=C1)C=CC(=O)C(=O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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